Cas no 2172125-76-5 (2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one)

2-(4-Chloro-3-methylphenyl)-1-cyclobutylethan-1-one is a specialized organic compound featuring a cyclobutyl ketone moiety linked to a substituted phenyl ring. Its unique structure, combining a chlorinated and methylated aromatic system with a cyclobutyl group, makes it a valuable intermediate in synthetic organic chemistry. The compound is particularly useful in the development of pharmaceuticals and agrochemicals due to its reactivity in carbonyl-based transformations and potential as a building block for more complex molecules. Its well-defined stereochemistry and stability under standard conditions further enhance its utility in precision synthesis. This compound is typically handled under controlled conditions to ensure purity and optimal performance in downstream applications.
2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one structure
2172125-76-5 structure
Product Name:2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one
CAS No:2172125-76-5
MF:C13H15ClO
MW:222.710602998734
CID:6547289
PubChem ID:165520036
Update Time:2025-06-10

2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one
    • EN300-1283204
    • 2172125-76-5
    • Inchi: 1S/C13H15ClO/c1-9-7-10(5-6-12(9)14)8-13(15)11-3-2-4-11/h5-7,11H,2-4,8H2,1H3
    • InChI Key: IKWXFKIVZQJXBQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)CC(C1CCC1)=O

Computed Properties

  • Exact Mass: 222.0811428g/mol
  • Monoisotopic Mass: 222.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

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Additional information on 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one

2-(4-Chloro-3-methylphenyl)-1-cyclobutylethan-1-one (CAS No. 2172125-76-5): A Comprehensive Overview

2-(4-Chloro-3-methylphenyl)-1-cyclobutylethan-1-one (CAS No. 2172125-76-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 2172125-76-5, is characterized by its cyclobutyl and chlorinated phenyl moieties, which contribute to its distinct chemical and biological activities.

The molecular structure of 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one consists of a cyclobutyl group attached to an ethanone moiety, which is further substituted with a 4-chloro-3-methylphenyl group. This combination of functional groups imparts the compound with a high degree of structural rigidity and specific interactions with biological targets, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one, revealing its potential as a modulator of various biological pathways. One notable area of research has focused on its anti-inflammatory and analgesic effects. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce pain responses, suggesting its potential as a novel therapeutic agent for inflammatory diseases and pain management.

Furthermore, the compound's ability to cross the blood-brain barrier has been investigated, highlighting its potential for central nervous system (CNS) disorders. Preclinical studies have shown that 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one can penetrate the brain tissue and modulate neurotransmitter systems, which may be beneficial in treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, the synthesis and purification methods for 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one have been optimized to ensure high yield and purity. Advanced synthetic routes involving transition metal-catalyzed reactions and microwave-assisted synthesis have been developed, making the production process more efficient and scalable for industrial applications.

The safety profile of 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one has also been extensively evaluated. Toxicological studies have indicated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective drug candidate.

To advance the clinical translation of 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one, several phase I clinical trials are currently underway to assess its safety, pharmacokinetics, and preliminary efficacy in human subjects. Early results from these trials have been promising, with the compound demonstrating favorable pharmacological properties and a favorable safety profile.

In conclusion, 2-(4-chloro-3-methylphenyl)-1-cyclobutylethan-1-one (CAS No. 2172125-76-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties and safety profile, positions it as a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound is poised to make significant contributions to the treatment of various medical conditions.

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